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Introduction
Amphocil®, also known as Amphotericin B Cholesteryl Sulfate Complex (ABCD), is a lipid-

based formulation of the polyene antifungal agent Amphotericin B.[1][2] It consists of a 1:1

molar ratio complex of amphotericin B and cholesteryl sulfate, which forms a colloidal

dispersion of microscopic disc-shaped particles upon reconstitution.[1][3] This formulation is

designed to reduce the nephrotoxicity associated with conventional amphotericin B

(Fungizone®) while retaining its potent antifungal activity.[3][4] The primary mechanism of

action involves binding to ergosterol, a key sterol in the fungal cell membrane, leading to the

formation of transmembrane channels, ion leakage, and ultimately, fungal cell death.[4][5][6]

These notes provide detailed protocols for the preparation of Amphocil® solutions for various

experimental applications, including in vitro susceptibility testing and cell culture studies.

Product Information and Composition
Amphocil® is supplied as a sterile, pyrogen-free, lyophilized powder in single-dose vials. The

composition of the available vial sizes is detailed below.

Table 1: Composition of Lyophilized Amphocil® Vials
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Component 50 mg Vial 100 mg Vial

Amphotericin B 50 mg 100 mg

Sodium Cholesteryl Sulfate 26.4 mg 52.8 mg

Tromethamine 5.64 mg 11.28 mg

Disodium Edetate Dihydrate 0.372 mg 0.744 mg

Lactose Monohydrate 950 mg 1900 mg

Hydrochloric Acid q.s. for pH adjustment q.s. for pH adjustment

Data sourced from DailyMed.[1]

Experimental Protocols
3.1 Protocol 1: Reconstitution of Lyophilized Powder to Create a Stock Solution

This protocol describes the initial reconstitution of the lyophilized Amphocil® powder to a

standard stock concentration.

Materials:

Amphocil® vial (50 mg or 100 mg)

Sterile Water for Injection, USP (non-bacteriostatic)

Sterile syringes and needles

Appropriate personal protective equipment (PPE)

Procedure:

Bring the Amphocil® vial to room temperature.

Using a sterile syringe, add the required volume of Sterile Water for Injection to the vial as

specified in Table 2. Direct the stream of water against the side of the vial.
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Immediately after adding the water, shake the vial gently by hand, rotating it until all solids

have completely dissolved.[7] The resulting solution will be a colloidal dispersion with a

concentration of 5 mg/mL of Amphotericin B.

Visually inspect the vial for any particulate matter. The reconstituted solution should be a

yellowish, translucent dispersion. Do not use if precipitation is observed.[1]

Table 2: Reconstitution Volumes for Stock Solution

Vial Size
Volume of Sterile Water for
Injection

Final Concentration

50 mg 10 mL 5 mg/mL

100 mg 20 mL 5 mg/mL

Data sourced from Medscape.[7]

Important Considerations:

Do NOT reconstitute with saline (NaCl) or dextrose solutions, as they will cause the drug to

precipitate.[7]

Do NOT use diluents containing a bacteriostatic agent (e.g., benzyl alcohol), as this may also

cause precipitation.[1][7]

3.2 Protocol 2: Preparation of Working Solutions for In Vitro Assays

This protocol outlines the dilution of the 5 mg/mL stock solution to a final working concentration

suitable for most experimental uses.

Materials:

Reconstituted Amphocil® stock solution (5 mg/mL)

5% Dextrose Injection, USP (D5W)

Sterile tubes or infusion bags
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Sterile syringes

Procedure:

Calculate the volume of stock solution needed to achieve the desired final concentration in

the required volume of 5% Dextrose. The typical final concentration for infusion is

approximately 0.6 mg/mL.[7]

Withdraw the calculated volume of the 5 mg/mL Amphocil® stock solution.

Add the stock solution to the appropriate volume of 5% Dextrose solution.

Mix gently by inversion. Do not filter the final solution or use an in-line filter, as this may

remove the lipid complex.[1]

The final solution is now ready for experimental use.

3.3 Protocol 3: General Guidelines for Use in Cell Culture

When using Amphocil® as an antifungal agent in mammalian cell culture, it is crucial to

determine the optimal concentration that is effective against contaminants while minimizing

cytotoxicity to the cell line of interest.

Recommended Concentration Range:

The recommended concentration of Amphotericin B for use in cell culture media ranges from

0.25 to 2.5 µg/mL.[8][9]

Some studies have reported using concentrations between 250 and 500 ng/mL for specific

applications, such as enhancing influenza virus isolation in Vero cells.[10]

Cytotoxicity Considerations:

Amphotericin B can be toxic to some cell lines.[8] Concentrations of 5 to 10 µg/mL have

been shown to cause abnormal morphology and decreased proliferation in osteoblasts and

fibroblasts.[11]
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It is highly recommended to perform a dose-response experiment to determine the maximum

non-toxic concentration for your specific cell line before routine use.[8] Observe cells daily for

signs of toxicity, such as rounding, detachment, or vacuole formation.[8]

Quantitative Data Summary
Table 3: Key Quantitative Parameters for Amphocil® Preparation and Use

Parameter Value Reference(s)

Reconstitution

Stock Concentration 5 mg/mL [7]

Reconstitution Diluent
Sterile Water for Injection (non-

bacteriostatic)
[7]

Final Dilution

Typical Final Concentration ~0.6 mg/mL (for infusion) [7]

Final Diluent 5% Dextrose Injection (D5W) [7]

Cell Culture Use

Recommended Range 0.25 - 2.5 µg/mL [8][9]

Cytotoxic Concentration ≥ 5 µg/mL (cell line dependent) [11]

Stability (Reconstituted)

Storage Temperature 2-8°C (Refrigerated) [12]

| Stability Duration | Up to 7 days (protected from light) |[12] |

Visualized Workflows and Mechanisms
5.1 Experimental Workflow: Amphocil® Solution Preparation

The following diagram illustrates the sequential process for reconstituting and diluting

Amphocil® for experimental use.
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Workflow for Amphocil® reconstitution and dilution.

5.2 Mechanism of Action: Fungal Cell Membrane Disruption

Amphotericin B, the active component of Amphocil®, targets the fungal cell membrane. This

diagram shows its mechanism of action.

Mechanism of action of Amphotericin B.

Safety and Handling Precautions
Handle Amphocil® using aseptic techniques in a sterile environment (e.g., a biological

safety cabinet).

Wear appropriate personal protective equipment (PPE), including gloves and a lab coat.

Parenteral drug products should be inspected visually for particulate matter and discoloration

prior to administration.[1]

Follow institutional guidelines for the disposal of biohazardous materials and chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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